Cas no 1037982-15-2 ({[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 1037982-15-2
• MF: C₁₉H₂₀ClN₃O₄
• MW: 389.832803726196
• CID: 5939433
• PubChem ID: 7867727
• Update Time: 2025-10-28

{[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z19818920
• {[4-(diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• AKOS033713529
• EN300-26594792
• 1037982-15-2
• {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C19H20ClN3O4/c1-3-23(4-2)18(25)13-7-9-14(10-8-13)22-16(24)12-27-19(26)15-6-5-11-21-17(15)20/h5-11H,3-4,12H2,1-2H3,(H,22,24)
• InChI Key： VDXZDRDWIXSPKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1C=CC(=CC=1)C(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 389.1142338g/mol
• Monoisotopic Mass: 389.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Introduction to {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 1037982-15-2)

{[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 1037982-15-2, represents a unique structural motif that combines a phenyl ring substituted with a diethylcarbamoyl group and a chloropyridine moiety esterified with a carbamoylmethyl group. The presence of these functional groups makes it a versatile intermediate in the synthesis of biologically active molecules.

The diethylcarbamoyl moiety is particularly noteworthy as it introduces amide-like characteristics to the molecule, which can be exploited in drug design for enhanced binding affinity and metabolic stability. In contrast, the chloropyridine-3-carboxylate part of the structure provides a pyridine scaffold that is commonly found in many pharmacologically relevant compounds. Pyridine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate structure has been subjected to virtual screening against various protein targets, revealing promising interactions with enzymes and receptors involved in inflammatory pathways. This has spurred interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

In the realm of drug discovery, the synthesis of heterocyclic compounds like {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate} is often challenging due to the complexity of their structures. However, modern synthetic methodologies have made significant strides in simplifying these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl and chloropyridine moieties efficiently. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability.

The {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate compound has also been investigated for its role in modulating enzyme activity. Specifically, its interaction with cyclooxygenase (COX) enzymes has been explored, as COX enzymes are key players in the production of prostaglandins, which are involved in pain and inflammation. By designing molecules that can selectively inhibit COX enzymes, researchers aim to develop drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the potential application of {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate} in anticancer research. The pyridine scaffold is frequently found in kinase inhibitors, which are a major class of anticancer drugs. By modifying this scaffold with additional functional groups, researchers can fine-tune the binding properties of the molecule to target specific kinases involved in cancer cell proliferation and survival. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on several cancer-related kinases.

The pharmacokinetic properties of {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate} are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to study these properties in vitro and in vivo. These studies provide valuable insights into optimizing the compound's bioavailability and reducing potential toxicity.

In conclusion, {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 1037982-15-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting inflammation, cancer, and other diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, {[4-(Diethylcarbamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is poised to play a crucial role in the development of next-generation therapeutics.